Cas no 1806923-87-4 (Ethyl 5-amino-6-cyanonicotinate)

• Product Name: Ethyl 5-amino-6-cyanonicotinate
• CAS No: 1806923-87-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4803501
• Update Time: 2025-11-06

Ethyl 5-amino-6-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-6-cyanonicotinate

• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)6-3-7(11)8(4-10)12-5-6/h3,5H,2,11H2,1H3
• InChI Key： FJVOKLBQORPLOS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(C#N)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Ethyl 5-amino-6-cyanonicotinate

Ethyl 5-amino-6-cyanonicotinate (CAS No. 1806923-87-4): A Comprehensive Overview in Modern Chemical Research

Ethyl 5-amino-6-cyanonicotinate (CAS No. 1806923-87-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic pathways and biological applications. The presence of both amino and cyano functional groups makes it a versatile intermediate in the development of complex molecules, particularly in the synthesis of heterocyclic compounds which are widely used in medicinal chemistry.

The Ethyl 5-amino-6-cyanonicotinate molecule is derived from nicotinic acid, a well-known precursor in the synthesis of various bioactive molecules. Its structural features, including the ethyl ester group and the cyano substituent, contribute to its reactivity and utility in multiple chemical transformations. These attributes have made it a subject of interest for researchers exploring novel synthetic methodologies and drug development strategies.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds due to their broad spectrum of biological activities. The Ethyl 5-amino-6-cyanonicotinate compound has been extensively studied for its potential applications in the synthesis of pharmacologically active agents. Specifically, its structural framework is conducive to the development of molecules with antimicrobial, anti-inflammatory, and anticancer properties. The cyano group, in particular, has been identified as a key moiety that can enhance binding affinity to biological targets, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of Ethyl 5-amino-6-cyanonicotinate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in constructing pyridine-based scaffolds, which are prevalent in many therapeutic agents. The ability to modify the ethyl ester group further expands its synthetic potential, allowing for the creation of diverse analogues with tailored properties.

The incorporation of the cyano group into pharmaceutical candidates has been associated with improved metabolic stability and bioavailability. This has led to increased interest in exploring derivatives of Ethyl 5-amino-6-cyanonicotinate that incorporate this moiety. Recent advancements in computational chemistry have also facilitated the design of new analogues with optimized pharmacokinetic profiles. These computational approaches enable researchers to predict the behavior of molecules before they are synthesized, thereby reducing experimental costs and time.

In addition to its pharmaceutical applications, Ethyl 5-amino-6-cyanonicotinate has shown promise in materials science and agrochemical research. Its ability to serve as a precursor for heterocyclic compounds makes it valuable for developing advanced materials with unique properties. For example, certain derivatives have been explored for their potential use as catalysts or luminescent agents. The versatility of this compound underscores its importance across multiple scientific disciplines.

The synthesis of Ethyl 5-amino-6-cyanonicotinate itself is an intricate process that requires precise control over reaction conditions. Modern synthetic methodologies have improved yields and purity levels significantly compared to earlier techniques. Advances in green chemistry principles have also guided researchers toward more sustainable synthetic routes, minimizing waste and reducing environmental impact. These developments reflect a broader shift toward environmentally conscious practices in chemical research.

Ongoing research continues to uncover new applications for Ethyl 5-amino-6-cyanonicotinate. Collaborative efforts between academia and industry are driving innovation by combining experimental insights with computational modeling. This interdisciplinary approach has led to breakthroughs in understanding molecular interactions at a deeper level. As a result, researchers are better equipped to design molecules with specific functionalities tailored to address complex biological challenges.

The future prospects for Ethyl 5-amino-6-cyanonicotinate appear promising, with ongoing studies exploring its potential in emerging fields such as nanotechnology and biomedicine. Its structural adaptability makes it an ideal candidate for developing novel therapeutic agents targeting previously untreatable conditions. Furthermore, advancements in synthetic biology may open new avenues for utilizing this compound as a tool in genetic engineering and drug delivery systems.